Cas no 938384-76-0 ((5-Methyl-2-phenyl-1,3-oxazol-4-yl)methyl 2-chloropyridine-3-carboxylate)

• Product Name: (5-Methyl-2-phenyl-1,3-oxazol-4-yl)methyl 2-chloropyridine-3-carboxylate
• CAS No: 938384-76-0
• MF: C₁₇H₁₃ClN₂O₃
• MW: 328.74972319603
• CID: 5939346
• PubChem ID: 16588718
• Update Time: 2025-08-05

(5-Methyl-2-phenyl-1,3-oxazol-4-yl)methyl 2-chloropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• AKOS001460889
• EN300-26609383
• 938384-76-0
• Z223794934
• (5-methyl-2-phenyl-1,3-oxazol-4-yl)methyl 2-chloropyridine-3-carboxylate
• (5-Methyl-2-phenyl-1,3-oxazol-4-yl)methyl 2-chloropyridine-3-carboxylate

• Inchi： 1S/C17H13ClN2O3/c1-11-14(20-16(23-11)12-6-3-2-4-7-12)10-22-17(21)13-8-5-9-19-15(13)18/h2-9H,10H2,1H3
• InChI Key： SXCSTOPUMYKTTR-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)C(=O)OCC1=C(C)OC(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 328.0614700g/mol
• Monoisotopic Mass: 328.0614700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 65.2Ų

Additional information on (5-Methyl-2-phenyl-1,3-oxazol-4-yl)methyl 2-chloropyridine-3-carboxylate

The Compound CAS No. 938384-76-0: (5-Methyl-2-phenyl-1,3-oxazol-4-yl)methyl 2-chloropyridine-3-carboxylate

The compound with CAS No. 938384-76-0, known as (5-Methyl-2-phenyl-1,3-oxazol-4-yl)methyl 2-chloropyridine-3-carboxylate, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a 1,3-oxazole ring system with a chloropyridine carboxylate moiety. The 5-methyl and 2-phenyl substituents further enhance its structural complexity and functional diversity.

Recent studies have highlighted the potential of this compound in various applications, particularly in the development of novel therapeutic agents. The 1,3 oxazole ring is known for its ability to act as a bioisostere, offering structural versatility that can mimic other biologically relevant groups. This property makes it an attractive scaffold for drug design. Additionally, the presence of a chloropyridine group introduces electronic and steric effects that can modulate the compound's interactions with biological targets.

One of the most promising areas of research involving this compound is its role as a modulator of cellular signaling pathways. Preclinical studies have demonstrated that (5-Methyl...) can inhibit key enzymes involved in inflammatory responses, suggesting its potential as an anti-inflammatory agent. Furthermore, its ability to target specific receptors has opened avenues for its use in treating conditions such as neurodegenerative diseases and cancer.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions to optimize the production process. These methods not only enhance efficiency but also reduce environmental impact, aligning with current green chemistry principles.

In terms of pharmacokinetics, studies have shown that this compound exhibits favorable absorption and bioavailability profiles. Its ability to penetrate cellular membranes efficiently suggests that it could be effective in treating diseases requiring intracellular targeting. However, further research is needed to fully understand its metabolic pathways and potential for toxicity.

Another intriguing aspect of this compound is its role in chemical biology as a tool for studying protein-ligand interactions. By incorporating fluorescent or radioactive labels into its structure, researchers can track its binding behavior in real-time using techniques such as fluorescence resonance energy transfer (FRET) or positron emission tomography (PET). This capability has made it an invaluable tool in drug discovery pipelines.

Looking ahead, the development of analogs based on this compound holds great promise for expanding its therapeutic applications. By systematically modifying the substituents on the 1,3 oxazole and chloropyridine moieties, scientists can explore a wide range of biological activities. For instance, altering the position or type of substituents could lead to compounds with enhanced selectivity or reduced side effects.

In conclusion, the compound CAS No. 938384_76_0 represents a significant advancement in organic chemistry and pharmacology. Its unique structure, coupled with cutting-edge research findings, positions it as a potential cornerstone for developing innovative therapeutic agents. As ongoing studies continue to unravel its full potential, this compound is poised to make a lasting impact on the field of medicinal chemistry.